Cas no 16257-88-8 (4-Amino-L-trans-proline)

• Product Name: 4-Amino-L-trans-proline
• CAS No: 16257-88-8
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• MDL: MFCD03788066
• CID: 135748
• PubChem ID: 13419852
• Update Time: 2025-11-06

4-Amino-L-trans-proline Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Aminopyrrolidine-2-carboxylic acid
• 4-Amino-L-trans-proline
• L-Proline, 4- amino-, (4R)-
• (4R)-4-Amino-L-proline
• L-trans-4-Amino-proline
• trans-4-Amino-L-prolin
• trans-4-Amino-prolin
• trans-4-aminoproline
• DTXSID50540264
• L-Proline, 4-amino-, (4R)- (9CI)
• SCHEMBL932832
• L-Proline, 4-amino-, (4R)-
• AKOS006283765
• EN300-194324
• (2S,4R)-4-AMINOPYRROLIDINE-2-CARBOXYLICACID
• 16257-88-8
• J-009954
• L-Proline,4-amino-,(4R)-
• CHEBI:209155
• AKOS005258753
• trans-4-aminoprolin
• (-)-trans-4-Aminoproline

• MDL： MFCD03788066
• Inchi： 1S/C5H10N2O2/c6-3-1-4(5(8)9)7-2-3/h3-4,7H,1-2,6H2,(H,8,9)/t3-,4+/m1/s1
• InChI Key： SHINASQYHDCLEU-DMTCNVIQSA-N
• SMILES： OC([C@@H]1C[C@H](CN1)N)=O

Computed Properties

• Exact Mass: 130.07400
• Monoisotopic Mass: 130.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: -3.6

Experimental Properties

• Density: 1.244
• Boiling Point: 289 ºC
• Flash Point: 128 ºC
• PSA: 75.35000
• LogP: -0.21070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Proline and derivatives

Additional information on 4-Amino-L-trans-proline

Recent Advances in the Research of 4-Amino-L-trans-proline (CAS: 16257-88-8)

4-Amino-L-trans-proline (CAS: 16257-88-8) is a non-proteinogenic amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trans-configuration and amino substitution at the 4-position of the proline ring, serves as a versatile building block in peptide synthesis and drug design. Recent studies have explored its role in modulating protein-protein interactions, enhancing peptide stability, and serving as a scaffold for novel bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the incorporation of 4-Amino-L-trans-proline into cyclic peptides targeting the PD-1/PD-L1 immune checkpoint pathway. The study demonstrated that peptides containing this modified proline derivative exhibited improved binding affinity and metabolic stability compared to their native counterparts. The enhanced pharmacokinetic properties were attributed to the rigid trans-configuration and the additional amino group, which facilitated hydrogen bonding with the target protein.

Another notable advancement was reported in the field of antibiotic development. A team from the University of Cambridge utilized 4-Amino-L-trans-proline as a key intermediate in the synthesis of novel glycopeptide antibiotics. The compound's ability to introduce conformational constraints and its compatibility with solid-phase peptide synthesis (SPPS) were highlighted as critical factors in the successful development of these antibiotics, which showed potent activity against multidrug-resistant Gram-positive bacteria.

The structural versatility of 4-Amino-L-trans-proline has also been exploited in the design of peptidomimetics. A recent Nature Communications article detailed its use in creating inhibitors of the SARS-CoV-2 main protease. The researchers found that the amino group at the 4-position allowed for additional interactions with the protease's active site, leading to inhibitors with sub-micromolar IC50 values. This study underscores the potential of 4-Amino-L-trans-proline in addressing emerging viral threats.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Amino-L-trans-proline have been achieved. A 2024 patent application by a leading pharmaceutical company described an efficient enzymatic resolution process for the large-scale synthesis of this compound, addressing previous challenges related to racemization and yield. This development is expected to facilitate broader application of 4-Amino-L-trans-proline in drug discovery programs.

In conclusion, recent research on 4-Amino-L-trans-proline (CAS: 16257-88-8) has demonstrated its growing importance in medicinal chemistry and chemical biology. Its unique structural features enable diverse applications, from immune checkpoint modulation to antibiotic development and antiviral drug design. The continued exploration of this compound and its derivatives is likely to yield further breakthroughs in therapeutic development and chemical synthesis methodologies.